Cas no 68912-08-3 (bis(2-heptadecyl-1H-imidazole-N3)bis(octanoato-O)nickel)

bis(2-heptadecyl-1H-imidazole-N3)bis(octanoato-O)nickel structure
68912-08-3 structure
Product Name:bis(2-heptadecyl-1H-imidazole-N3)bis(octanoato-O)nickel
CAS No:68912-08-3
MF:C56H106N4NiO4
MW:958.158658504486
CID:1731633
PubChem ID:173145
Update Time:2025-04-21

bis(2-heptadecyl-1H-imidazole-N3)bis(octanoato-O)nickel Chemical and Physical Properties

Names and Identifiers

    • bis(2-heptadecyl-1H-imidazole-N3)bis(octanoato-O)nickel
    • Nickel, bis(2-heptadecyl-1H-imidazole-kappaN3)bis(octanoato-kappaO)-
    • nickel(2+) octanoate 2-heptadecyl-1H-imidazole (1:2:2)
    • 2-heptadecyl-1H-imidazole,nickel(2+),octanoate
    • RVLDDFHQABRFCW-UHFFFAOYSA-L
    • Nickel, bis(2-heptadecyl-1H-imidazole-.kappa.N3)bis(octanoato-.kappa.O)-
    • EINECS 272-799-6
    • 68912-08-3
    • Inchi: 1S/2C20H38N2.2C8H16O2.Ni/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-21-18-19-22-20;2*1-2-3-4-5-6-7-8(9)10;/h2*18-19H,2-17H2,1H3,(H,21,22);2*2-7H2,1H3,(H,9,10);/q;;;;+2/p-2
    • InChI Key: RMZZCMFBFAGGJS-UHFFFAOYSA-L
    • SMILES: [Ni+2].[O-]C(CCCCCCC)=O.[O-]C(CCCCCCC)=O.N1C=CN=C1CCCCCCCCCCCCCCCCC.N1C=CN=C1CCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 956.756750g/mol
  • Monoisotopic Mass: 956.756750g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 65
  • Rotatable Bond Count: 42
  • Complexity: 302
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 138Ų
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